Cas no 122439-97-8 (Phenol,4-[(2,4-diamino-5-pyrimidinyl)methyl]-2-methoxy-, hydrobromide (1:1))
Phenol,4-[(2,4-diamino-5-pyrimidinyl)methyl]-2-methoxy-, hydrobromide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-[(2,4-diamino-5-pyrimidinyl)methyl]-2-methoxy-, hydrobromide (1:1)
- 4-[(2,4-diaminopyrimidin-5-yl)methyl]-2-methoxyphenol,hydrobromide
- 4-((2,4-Diamino-5-pyrimidinyl)methyl)-2-methoxyphenol monohydrobromide
- DTXSID10153612
- 4-[(2,4-diaminopyrimidin-5-yl)methyl]-2-methoxyphenol hydrobromide
- 122439-97-8
- 2,4-Diamino-5-(3-methoxy-4-hydroxybenzyl)pyrimidine hydrobromide
- SCHEMBL10488914
- EN300-7465318
- Z4074617881
- 4-[(2,4-diaminopyrimidin-5-yl)methyl]-2-methoxyphenol;hydrobromide
- Phenol, 4-((2,4-diamino-5-pyrimidinyl)methyl)-2-methoxy-, monohydrobromide
-
- Inchi: 1S/C12H14N4O2.BrH/c1-18-10-5-7(2-3-9(10)17)4-8-6-15-12(14)16-11(8)13;/h2-3,5-6,17H,4H2,1H3,(H4,13,14,15,16);1H
- InChI Key: GHBRBLNGRSGPEP-UHFFFAOYSA-N
- SMILES: Br.O(C)C1=C(C=CC(=C1)CC1=CN=C(N)N=C1N)O
Computed Properties
- Exact Mass: 326.03795
- Monoisotopic Mass: 326.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Boiling Point: 548.9°Cat760mmHg
- Flash Point: 285.8°C
- PSA: 107.28
Phenol,4-[(2,4-diamino-5-pyrimidinyl)methyl]-2-methoxy-, hydrobromide (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7465318-0.05g |
4-[(2,4-diaminopyrimidin-5-yl)methyl]-2-methoxyphenol hydrobromide |
122439-97-8 | 95.0% | 0.05g |
$306.0 | 2025-03-11 | |
| Enamine | EN300-7465318-0.1g |
4-[(2,4-diaminopyrimidin-5-yl)methyl]-2-methoxyphenol hydrobromide |
122439-97-8 | 95.0% | 0.1g |
$457.0 | 2025-03-11 | |
| Enamine | EN300-7465318-0.25g |
4-[(2,4-diaminopyrimidin-5-yl)methyl]-2-methoxyphenol hydrobromide |
122439-97-8 | 95.0% | 0.25g |
$650.0 | 2025-03-11 | |
| Enamine | EN300-7465318-0.5g |
4-[(2,4-diaminopyrimidin-5-yl)methyl]-2-methoxyphenol hydrobromide |
122439-97-8 | 95.0% | 0.5g |
$1025.0 | 2025-03-11 | |
| Enamine | EN300-7465318-1.0g |
4-[(2,4-diaminopyrimidin-5-yl)methyl]-2-methoxyphenol hydrobromide |
122439-97-8 | 95.0% | 1.0g |
$1315.0 | 2025-03-11 | |
| Enamine | EN300-7465318-2.5g |
4-[(2,4-diaminopyrimidin-5-yl)methyl]-2-methoxyphenol hydrobromide |
122439-97-8 | 95.0% | 2.5g |
$2576.0 | 2025-03-11 | |
| Enamine | EN300-7465318-5.0g |
4-[(2,4-diaminopyrimidin-5-yl)methyl]-2-methoxyphenol hydrobromide |
122439-97-8 | 95.0% | 5.0g |
$3812.0 | 2025-03-11 | |
| Enamine | EN300-7465318-10.0g |
4-[(2,4-diaminopyrimidin-5-yl)methyl]-2-methoxyphenol hydrobromide |
122439-97-8 | 95.0% | 10.0g |
$5652.0 | 2025-03-11 | |
| Aaron | AR028J07-50mg |
4-[(2,4-diaminopyrimidin-5-yl)methyl]-2-methoxyphenolhydrobromide |
122439-97-8 | 95% | 50mg |
$446.00 | 2025-02-16 | |
| Aaron | AR028J07-100mg |
4-[(2,4-diaminopyrimidin-5-yl)methyl]-2-methoxyphenolhydrobromide |
122439-97-8 | 95% | 100mg |
$654.00 | 2025-02-16 |
Phenol,4-[(2,4-diamino-5-pyrimidinyl)methyl]-2-methoxy-, hydrobromide (1:1) Related Literature
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
Additional information on Phenol,4-[(2,4-diamino-5-pyrimidinyl)methyl]-2-methoxy-, hydrobromide (1:1)
Phenol,4-[(2,4-diamino-5-pyrimidinyl)methyl]-2-methoxy-, hydrobromide (1:1) and Its Significance in Modern Chemical Biology
The compound with the CAS number 122439-97-8 and the product name Phenol,4-[(2,4-diamino-5-pyrimidinyl)methyl]-2-methoxy-, hydrobromide (1:1) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its potential applications in drug discovery and molecular biology research.
The molecular structure of this compound consists of a phenolic core substituted with a methoxy group at the 2-position and a pyrimidine derivative at the 4-position. The presence of the pyrimidine moiety, specifically the 2,4-diamino-5-pyrimidinyl group, introduces a rich chemical diversity that can be exploited for various biological interactions. This structural motif is particularly noteworthy as it mimics natural nucleobases, making it a promising candidate for developing novel therapeutic agents that interact with DNA or RNA.
In recent years, there has been a surge in research focused on small molecules that can modulate nucleic acid interactions. The pyrimidine derivative in this compound has been shown to exhibit significant binding affinity to various biological targets, including enzymes and nucleic acid structures. This property has made it a valuable scaffold for designing inhibitors targeting key pathways involved in diseases such as cancer and viral infections. For instance, studies have demonstrated that derivatives of this compound can inhibit enzymes like kinases and polymerases, which are crucial for cellular proliferation and replication.
The hydrobromide salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for biological assays and in vitro studies. This solubility advantage is particularly important for drug development, where compounds need to be efficiently delivered to target tissues or cells. The hydrobromide salt also contributes to the stability of the molecule, ensuring that it remains viable during storage and transportation.
One of the most exciting aspects of this compound is its potential in the development of antiviral agents. The pyrimidine core is known to interact with viral replication machinery, offering a strategic point for intervention. Researchers have been exploring how modifications to this core structure can enhance antiviral activity while minimizing off-target effects. Preliminary studies suggest that compounds derived from this scaffold can effectively inhibit viral polymerases, thereby reducing viral load in infected cells.
The methoxy group at the 2-position of the phenol ring adds another layer of functionality to this molecule. This group can participate in hydrogen bonding interactions, further enhancing binding affinity to biological targets. Additionally, it can serve as a site for further chemical modifications, allowing researchers to fine-tune the properties of the compound for specific applications. For example, introducing additional functional groups at this position can alter the compound's pharmacokinetic profile or improve its bioavailability.
In conclusion, Phenol,4-[(2,4-diamino-5-pyrimidinyl)methyl]-2-methoxy-, hydrobromide (1:1) represents a promising candidate for further exploration in drug discovery and molecular biology research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.
122439-97-8 (Phenol,4-[(2,4-diamino-5-pyrimidinyl)methyl]-2-methoxy-, hydrobromide (1:1)) Related Products
- 1189460-62-5(Trimethoprim-d9 (Major))
- 1189970-95-3(Trimethoprim-13C3)
- 5355-16-8(Diaveridine)
- 21253-58-7(4-Demethyltrimethoprim)
- 738-70-5(trimethoprim)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)